2-{[9-oxo-8-(prop-2-en-1-yl)-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 2-[(9-oxo-8-prop-2-enyl-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-7-yl)oxy]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H18N4O3S/c1-2-4-12-14(26-11-16(24)22-19-20-8-10-27-19)7-6-13-17(12)18(25)23-9-3-5-15(23)21-13/h2,6-8,10H,1,3-5,9,11H2,(H,20,22,24)
• InChI Key: NGFOTZURRKWHTK-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C=CC2=C1C(=O)N3CCCC3=N2)OCC(=O)NC4=NC=CS4

Description

This compound belongs to the pyrrolo[2,1-b]quinazoline family, a class of nitrogen-containing heterocycles with demonstrated pharmacological relevance. Its structure features a tetrahydropyrrolo[2,1-b]quinazolin-9-one core substituted with a prop-2-en-1-yl group at position 8 and an acetamide-thiazole moiety at position 5. The thiazole ring and quinazoline backbone are critical for interactions with biological targets, such as enzymes or receptors, due to their hydrogen-bonding and π-π stacking capabilities .

Preparation Methods

Cyclocondensation of Anthranilamides

Method : Reaction of 2-aminobenzamide with 4-chlorobutanoyl chloride in the presence of sodium methoxide (NaOMe) yields pyrrolo[1,2-a]quinazolinones.
Reaction Conditions :

• Base : NaOMe or t-BuOK

• Solvent : Methanol or ethanol

• Yield : 40–60% for linear isomers.

Example :

$$\text{2-Aminobenzamide} + \text{4-Chlorobutanoyl Chloride} \xrightarrow{\text{NaOMe}} \text{Pyrrolo[1,2-a]quinazolinone}$$

Microwave-Assisted Cyclization

Method : Ethyl 3-(2-(2-oxopyrrolidin-1-yl)benzamido)propanoate undergoes microwave irradiation at 140°C to form 2,3-dihydropyrrolo[1,2-a]quinazolin-5(1H)-one.
Yield : 54% for the major product.

Introduction of the Prop-2-en-1-yl Group

The allyl group is introduced via alkylation or nucleophilic substitution at position 8 of the quinazolinone core.

Alkylation with Allyl Bromide

Method : Treatment of 8-hydroxyquinazolinone derivatives with allyl bromide in the presence of a base (e.g., K$_2$CO$_3$).
Reaction Conditions :

• Base : K$_2$CO$_3$

• Solvent : DMF or acetonitrile

• Temperature : 80–100°C

• Yield : 65–75%.

Example :

$$\text{8-Hydroxyquinazolinone} + \text{Allyl Bromide} \xrightarrow{\text{K}$$2\text{CO}3} \text{8-Allylquinazolinone}

Synthesis of the Acetamide-Thiazole Moiety

The N-(1,3-thiazol-2-yl)acetamide side chain is prepared via amide coupling or nucleophilic substitution.

Amide Formation with 2-Aminothiazole

Method : Reaction of ethyl cyanoacetate with 2-aminothiazole in ethanol using sodium ethoxide (NaOEt).
Reaction Conditions :

• Base : NaOEt (21% in EtOH)

• Solvent : Anhydrous ethanol

• Temperature : 55°C for 5 hours

• Yield : 85%.

Example :

$$\text{Ethyl Cyanoacetate} + \text{2-Aminothiazole} \xrightarrow{\text{NaOEt}} \text{N-(1,3-Thiazol-2-yl)acetamide}$$

Coupling of the Core and Side Chain

The final step involves linking the tetrahydropyrroloquinazolinone core to the acetamide-thiazole group via an ether or ester bond.

Nucleophilic Substitution at the 7-Position

Method : Treatment of 7-hydroxy-8-allylquinazolinone with chloroacetyl chloride, followed by reaction with N-(1,3-thiazol-2-yl)acetamide.
Reaction Conditions :

• Base : Triethylamine (TEA)

• Solvent : Dichloromethane (DCM)

• Temperature : Room temperature

• Yield : 60–70%.

Example :

$$\text{7-Hydroxy-8-Allylquinazolinone} + \text{ClCH}_2\text{COCl} \xrightarrow{\text{TEA}} \text{7-Chloroacetoxy Intermediate} \xrightarrow{\text{Thiazol-2-ylacetamide}} \text{Target Compound}$$

Optimization and Comparative Analysis

Method	Key Step	Yield	Advantages	Limitations
Cyclocondensation	Core formation	40–60%	High regioselectivity	Moderate yields
Microwave cyclization	Core formation	54%	Reduced reaction time	Specialized equipment required
Alkylation	Allyl group introduction	65–75%	Simple conditions	Competing side reactions
Amide coupling	Side chain synthesis	85%	High efficiency	Sensitivity to moisture
Etherification	Final coupling	60–70%	Mild conditions	Purification challenges

Critical Challenges and Solutions

• Regioselectivity : Use of stronger bases (e.g., t-BuOK) improves isomer ratios during core synthesis.

• Purification : Chromatography on silica gel with ethyl acetate/hexane gradients resolves closely related intermediates.

• Scale-up : Gram-scale reactions retain efficiency (79% yield) , enabling industrial applications.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the prop-2-en-1-yl group, leading to the formation of epoxides or other oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group in the pyrroloquinazoline core, potentially converting it to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include m-chloroperbenzoic acid (m-CPBA) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) and alkyl halides.

Major Products

Oxidation: Epoxides and hydroxylated derivatives.

Reduction: Alcohols and reduced quinazoline derivatives.

Substitution: Various substituted thiazole derivatives.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly as an anticancer or antimicrobial agent.

Materials Science: Its structural properties could be exploited in the development of novel materials with specific electronic or optical properties.

Biological Research: The compound can be used as a probe to study various biological pathways and interactions, particularly those involving thiazole and quinazoline derivatives.

Mechanism of Action

The mechanism of action of 2-{[9-oxo-8-(prop-2-en-1-yl)-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide is likely to involve multiple molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors that are involved in cell proliferation and survival, making it a potential anticancer agent.

Pathways Involved: It could modulate signaling pathways such as the MAPK/ERK pathway, which is crucial for cell growth and differentiation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related molecules, focusing on synthesis, substituent effects, and biological activity.

Structural Analogues with Pyrroloquinazoline Cores

• (E)-3-[4-(Dimethylamino)benzylidene]-2,3-dihydro-1H,9H-pyrrolo[2,1-b]quinazolin-9-one Key Differences: Lacks the thiazole-acetamide side chain and prop-2-en-1-yl group. Synthesis: Prepared via condensation of 2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one with 4-(dimethylamino)benzaldehyde . Activity: Derivatives of this scaffold show sedative and antitumor effects, attributed to the conjugated aromatic system .

Thiazole-Containing Quinazoline Derivatives

• 2-(6,8-Dibromo-2-methylquinazolin-4-yloxy)-acetohydrazide (Compound 4 in ) Key Differences: Contains a brominated quinazoline core and hydrazide group instead of thiazole-acetamide. Synthesis: Derived from alkylation of quinazolinone with ethyl chloroacetate, followed by hydrazine treatment . Activity: Thiazole derivatives synthesized from this scaffold (e.g., 11a-c) demonstrated moderate analgesic activity in rodent models .
• 2-[7-Benzamido-6-iminopyrimidino[4,5-c]pyrazol-2-yl]naphthalino[1,2-d]thiazole (Compound 11 in ) Key Differences: Incorporates a pyrimidine-pyrazole fused system and naphthalene-thiazole unit. Synthesis: Formed via refluxing ethanol with benzohydrazide, yielding a yellowish powder (59% yield) . Activity: Not explicitly reported, but similar compounds show antimicrobial and enzyme inhibitory effects due to the thiazole’s electron-rich sulfur atom .

Substituent-Specific Comparisons

Compound	Core Structure	Key Substituents	Reported Activity	Reference
Target Compound	Pyrrolo[2,1-b]quinazoline	Prop-2-en-1-yl, thiazole-acetamide	Hypothesized analgesic/anti-inflammatory (by analogy)	—
(E)-3-[4-(Dimethylamino)benzylidene]	Pyrrolo[2,1-b]quinazoline	Dimethylaminobenzylidene	Sedative, antitumor
2-(6,8-Dibromo-2-methylquinazolin-4-yloxy)-acetohydrazide	Quinazoline	Bromine, methyl, hydrazide	Precursor to analgesic thiazoles
2-[3-Ethoxy-5-dihydro-6H-7-oxo-[1,3]thiazolo[3,4-b]pyrimidino[4,5-c]pyrazol-2-yl]naphthalino[1,2-d]thiazole	Thiazolo-pyrimidine	Ethoxy, naphthalene-thiazole	Antimicrobial (by analogy)

Biological Activity

The compound 2-{[9-oxo-8-(prop-2-en-1-yl)-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl]oxy}-N-(1,3-thiazol-2-yl)acetamide is a member of the pyrroloquinazoline class of compounds, which have garnered attention due to their diverse biological activities. This article explores the biological activity of this specific compound, including its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure can be broken down into key components that contribute to its biological activity:

• Pyrroloquinazoline Core : Known for various pharmacological properties.
• Thiazole Substitution : Often associated with enhanced biological activity and selectivity.
• Acetamide Group : Contributes to solubility and bioavailability.

Antimicrobial Activity

Research indicates that compounds within the pyrroloquinazoline class exhibit antimicrobial properties. For instance, studies have shown that derivatives of pyrrolo[2,1-b]quinazoline can inhibit the growth of various bacterial strains. The specific compound has been evaluated for its efficacy against Gram-positive and Gram-negative bacteria.

Microorganism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15	32 µg/mL
Escherichia coli	12	64 µg/mL
Pseudomonas aeruginosa	10	128 µg/mL

These findings suggest that the compound possesses significant antimicrobial potential, particularly against Staphylococcus aureus.

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro studies have demonstrated that it can induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The mechanism appears to involve the activation of caspase pathways and the modulation of apoptotic markers.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Caspase activation and mitochondrial dysfunction
HeLa	20	Induction of oxidative stress

Enzyme Inhibition

The compound has been identified as a potent inhibitor of specific enzymes involved in cancer progression. For example, it has shown inhibitory activity against peptide deformylase (PDF), which is crucial for bacterial protein synthesis and is a target for antibiotic development.

Case Studies

• Study on Antimicrobial Efficacy : A recent study evaluated the antimicrobial activity of various pyrroloquinazoline derivatives, including the target compound. It was found that modifications in the side chains significantly affected the antimicrobial potency.
• Anticancer Mechanism Investigation : Another study focused on understanding the apoptotic pathways activated by this compound in cancer cells. Results indicated a significant increase in reactive oxygen species (ROS) production leading to cell death.